Difelikefalin-D5

• Molecular Formula: C36H53N7O6
• Molecular Weight: 684.9 g/mol
• InChI: InChI=1S/C36H53N7O6/c1-24(2)21-29(32(45)40-28(15-9-10-18-37)34(47)43-19-16-36(39,17-20-43)35(48)49)42-33(46)30(23-26-13-7-4-8-14-26)41-31(44)27(38)22-25-11-5-3-6-12-25/h3-8,11-14,24,27-30H,9-10,15-23,37-39H2,1-2H3,(H,40,45)(H,41,44)(H,42,46)(H,48,49)/t27-,28-,29-,30-/m1/s1/i3D,5D,6D,11D,12D
• InChIKey: FWMNVWWHGCHHJJ-WNESSKNDSA-N

Difelikefalin-D5 (CR-845-d5) Stable Isotope: Key Specifications for KOR Agonist Bioanalysis and Metabolite Quantitation

Difelikefalin-D5 (also designated CR-845-d5 or FE-202845-d5) is a deuterium-labeled stable isotope of the FDA-approved kappa opioid receptor (KOR) agonist difelikefalin. As a peripherally restricted and selective KOR agonist, the parent compound difelikefalin is indicated for moderate-to-severe pruritus associated with chronic kidney disease in adults undergoing hemodialysis [1]. Difelikefalin-D5 is supplied as a hydrochloride or trihydrochloride salt with a molecular weight of approximately 684.89 g/mol and a molecular formula of C36H53N7O6 . Its primary utility is as an internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalytical assays, facilitating accurate and precise quantitation of difelikefalin in complex biological matrices [2].

Workflow LC-MS/MS bioanalytical quantitation

Selection Deuterium-labeled internal standard

Use Context Difelikefalin measurement in research matrices

• [1] Meariman JK, Sutphen JC, Gao J, Kapusta DR. Difelikefalin, a peripherally restricted KOR (kappa opioid receptor) agonist, produces diuresis through a central KOR pathway. Pharmacol Res. 2022 Nov;185:106470. PMID: 36202183. View Source
• [2] Marahatta A, et al. Development and Validation of an LC-MS/MS Method for Determination of Difelikefalin in Human Plasma. AAPS PharmSci 360; 2022 Oct 17. Poster M1130-09-51. View Source

Difelikefalin-D5 vs. Unlabeled Difelikefalin and In-Class KOR Agonists: Why Direct Substitution Compromises Analytical Accuracy and Therapeutic Relevance

Generic substitution between difelikefalin-D5 and its unlabeled counterpart (difelikefalin) or other in-class KOR agonists (e.g., nalfurafine) is scientifically indefensible due to fundamentally distinct utility profiles. Unlabeled difelikefalin cannot serve as an internal standard in LC-MS/MS workflows because it is chromatographically and mass spectrometrically indistinguishable from the analyte of interest, rendering accurate quantification impossible without an isotopically distinct reference [1]. Within the KOR agonist class, difelikefalin exhibits a unique pharmacological fingerprint—higher KOR selectivity and distinct anti-inflammatory activity compared to nalfurafine—that precludes functional interchangeability in mechanistic studies [2]. The quantitative evidence below establishes exactly where these differences manifest and why they matter for experimental design and procurement decisions.

Unlabeled difelikefalin

Co-elutes with the target analyte and cannot provide isotopic correction for LC-MS/MS quantitation.

Other KOR agonists (e.g., nalfurafine)

Pharmacological selectivity and model-response endpoints may differ; not functionally interchangeable in mechanistic studies.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source
• [2] Suzuki Y, et al. Effectiveness of switching from nalfurafine to difelikefalin in patients with hemodialysis-associated pruritus: a prospective interventional study within a new treatment algorithm. Renal Replacement Therapy. 2025;11:58. View Source

Quantitative Differentiation of Difelikefalin-D5: Evidence-Based Comparison Data for Scientific Procurement

Difelikefalin-D5 Isotopic Purity and Molecular Specifications: Quantitative Advantages for LC-MS/MS Internal Standard Applications

Difelikefalin-D5 is supplied with specified isotopic enrichment and purity parameters that directly enable its function as a stable isotope-labeled internal standard (SIL-IS) for LC-MS/MS assays. The product specification for [2H5]-Difelikefalin includes ≥98% chemical purity and 98% 2H isotopic enrichment . In contrast, unlabeled difelikefalin lacks deuterium incorporation (0% 2H enrichment) and cannot serve as an IS due to identical retention time and precursor/product ion masses, which precludes chromatographic or mass spectrometric differentiation from the target analyte [1].

Isotopic enrichment & purity

Specification review

≥98% purity; 98% ²H incorporation

Enables reliable internal standard performance

Unlabeled difelikefalin has 0% deuterium and cannot serve as ISTD

Evidence Dimension	Isotopic enrichment (2H incorporation) and chemical purity
Target Compound Data	≥98% purity; 98% 2H isotopic enrichment
Comparator Or Baseline	Unlabeled difelikefalin: 0% deuterium incorporation; ≥95% purity (typical specification) [1]
Quantified Difference	Absolute difference of 98 percentage points in deuterium incorporation; purity ≥98% vs. ≥95% for analytical reference standards
Conditions	Product specification data from supplier Certificate of Analysis (CoA); no assay conditions applicable

Why This Matters

Procurement of difelikefalin-D5 with documented ≥98% isotopic enrichment ensures reliable use as an LC-MS/MS internal standard; unlabeled difelikefalin cannot perform this function.

• [1] Biotool. Difelikefalin Technical Datasheet. Assay (By Anhydrous, Acetic Acid-free): 95.0~105.0%. View Source

Difelikefalin vs. Nalfurafine: Quantitative KOR Selectivity Advantage Supporting Mechanistic Differentiation

Difelikefalin demonstrates quantitatively higher selectivity for the kappa opioid receptor (KOR) compared to nalfurafine, with less effect on μ-opioid receptors (MOR) that can induce pruritus. Difelikefalin activates human KOR with an EC50 of 0.16 nM in a transactivation assay, while showing EC50 >1 μM at MOR, yielding a selectivity ratio exceeding 6,250-fold . Nalfurafine, although a clinically used KOR agonist, lacks the same degree of published MOR selectivity data in comparable assay systems [1].

KOR selectivity

Cross-study comparable

KOR EC50 0.16 nM vs. MOR >1 μM; selectivity ratio >6,250-fold

Supports KOR-specific signaling assay context

Nalfurafine lacks comparable selectivity data under identical conditions

Evidence Dimension	KOR vs. MOR selectivity (EC50 ratio)
Target Compound Data	KOR EC50 = 0.16 nM; MOR EC50 = >1 μM; selectivity ratio >6,250-fold
Comparator Or Baseline	Nalfurafine: KOR agonist activity reported, but direct comparative MOR selectivity data under identical assay conditions not publicly available [1]
Quantified Difference	>6,250-fold selectivity for KOR over MOR for difelikefalin; comparator quantitative selectivity data not available for direct calculation
Conditions	HEK293 cells expressing human KOR; transactivation assay

Why This Matters

Higher quantitative KOR selectivity reduces confounding μ-opioid effects in experimental systems, making difelikefalin the preferred reference standard for KOR-specific pharmacological studies.

• [1] Suzuki Y, et al. Effectiveness of switching from nalfurafine to difelikefalin in patients with hemodialysis-associated pruritus. Renal Replacement Therapy. 2025;11:58. View Source

Difelikefalin vs. Nalfurafine Clinical Switching Study: Quantitative Improvement in Pruritus and Insomnia in Hemodialysis Patients

In a prospective interventional study of 43 hemodialysis patients, 9 patients with poor response to nalfurafine (defined as NRS ≥4 despite good adherence) were switched to intravenous difelikefalin. After 16 weeks of difelikefalin treatment, the proportion of patients with moderate or severe daytime pruritus decreased from 44.4% to 0% (p < 0.01), nighttime pruritus from 66.7% to 0% (p < 0.001), and the median NRS score decreased from 5 [4, 7] to 3 [2, 3] (p < 0.005). Pruritus-related insomnia decreased from 44.4% to 0% (p < 0.01) [1].

Patient-reported itch endpoints

Direct head-to-head

Daytime moderate/severe pruritus: 44.4% → 0% (p

Reported symptom-score response in a switching study

N=9 nalfurafine-poor responders; 16-week difelikefalin IV

Renal I/R cytokine suppression

Direct head-to-head

Difelikefalin suppressed 13 of 13 pro-inflammatory cytokines vs. nalfurafine 1 of 13 at 0.1 mg/kg

Supports anti-inflammatory model-response interpretation

Rat renal I/R model; dose-dependent BUN/SCr reduction observed

Plasma method validation

Method context

LLOQ 3.9 ng/mL; inter-day CV 6.8–11.5%; extraction recovery >85%

Supports bioanalytical validation review for plasma research matrices

Human plasma; deuterated internal standard expected

Deuterium kinetic isotope effect

Class-level inference

Class-level KIE may reduce oxidative metabolism rates

Context-dependent; compound-specific data to verify

Difelikefalin-D5 KIE not yet published; five deuteration sites provide structural basis

Evidence Dimension	Clinical efficacy in nalfurafine-poor responders after switching to difelikefalin
Target Compound Data	After 16 weeks difelikefalin: daytime moderate/severe pruritus 0%; nighttime 0%; median NRS 3 [2, 3]; insomnia 0% [1]
Comparator Or Baseline	Before switch (on nalfurafine): daytime moderate/severe pruritus 44.4%; nighttime 66.7%; median NRS 5 [4, 7]; insomnia 44.4% [1]
Quantified Difference	Reduction in moderate/severe daytime pruritus: 44.4 percentage points (p<0.01); nighttime: 66.7 percentage points (p<0.001); NRS reduction: 2 points median (p<0.005); insomnia reduction: 44.4 percentage points (p<0.01)
Conditions	43 hemodialysis patients; 9 nalfurafine-poor responders switched to difelikefalin 0.5 mcg/kg IV post-dialysis for 16 weeks; Shiratori severity score and NRS assessment [1]

Why This Matters

This direct clinical evidence demonstrates that difelikefalin provides quantifiable therapeutic benefit in patients who have inadequate response to nalfurafine, supporting its selection as a distinct KOR agonist for pruritus research.

• [1] Suzuki Y, et al. Effectiveness of switching from nalfurafine to difelikefalin in patients with hemodialysis-associated pruritus: a prospective interventional study within a new treatment algorithm. Renal Replacement Therapy. 2025;11:58. View Source

Difelikefalin vs. Nalfurafine and U-50488H: Superior Anti-Inflammatory and Renoprotective Efficacy in Rat Renal Ischemia-Reperfusion Injury Model

In a rat renal ischemia-reperfusion (I/R) injury model, difelikefalin (0.01-0.1 mg/kg IV) demonstrated superior anti-inflammatory and renoprotective effects compared to nalfurafine hydrochloride (0.1-1 mg/kg oral) and U-50488H (1 mg/kg IV). Difelikefalin dose-dependently reduced serum BUN and SCr levels, with effects comparable to U-50488H, whereas nalfurafine showed efficacy only at the highest dose (1 mg/kg). Critically, difelikefalin (0.1 mg/kg) nearly completely suppressed the I/R-induced elevation of 13 pro-inflammatory cytokines (including TNF-α, IL-6, IL-1α) (P<0.01), while U-50488H was only partially effective and nalfurafine inhibited only MIP-3α [1].

Renal I/R cytokine suppression

Direct head-to-head

Difelikefalin suppressed 13 of 13 pro-inflammatory cytokines vs. nalfurafine 1 of 13 at 0.1 mg/kg

Supports anti-inflammatory model-response interpretation

Rat renal I/R model; dose-dependent BUN/SCr reduction observed

Evidence Dimension	Renal function markers (BUN, SCr) and suppression of pro-inflammatory cytokines
Target Compound Data	Difelikefalin (0.01-0.1 mg/kg): dose-dependent reduction in BUN/SCr; at 0.1 mg/kg, near-complete suppression of 13 cytokines (TNF-α, IL-6, IL-1α, etc.) (P<0.01) [1]
Comparator Or Baseline	Nalfurafine: BUN/SCr reduction only at 1 mg/kg; suppressed only MIP-3α among cytokines. U-50488H: BUN/SCr reduction comparable to difelikefalin; partial cytokine suppression [1]
Quantified Difference	Difelikefalin suppressed 13 of 13 elevated cytokines vs. nalfurafine suppressing 1 of 13; difelikefalin effective at 0.01 mg/kg vs. nalfurafine requiring 1 mg/kg (100-fold higher dose) for renal function improvement
Conditions	Rat unilateral nephrectomy plus contralateral renal artery clamping 45 min I/R model; BUN, SCr, creatinine clearance, Bio-Plex Pro 23-plex cytokine assay, Paller histological scoring [1]

Why This Matters

Superior anti-inflammatory breadth and potency at lower doses make difelikefalin the more relevant KOR agonist reference for studies of inflammation-associated renal injury and CKD-related systemic inflammation.

• [1] eBioTrade. κ阿片受体激动剂Difelikefalin在大鼠肾缺血再灌注损伤模型中的抗炎及肾脏保护作用研究 [Anti-inflammatory and renoprotective effects of KOR agonist difelikefalin in rat renal I/R injury model]. BMC Nephrology; 2025 Jul 2. View Source

Difelikefalin-D5 LC-MS/MS Method Validation: Quantitative Performance Metrics for Plasma Quantitation

An LC-MS/MS method developed for difelikefalin quantitation in human plasma achieved a linear range of 3.9–4000 ng/mL (r² > 0.99), with a lower limit of quantification (LLOQ) of 3.9 ng/mL and a lower limit of detection (LOD) of 1.9 ng/mL. Inter-day precision (%CV) ranged from 6.79% to 11.5%, and intraday precision (%CV) ranged from 0.38% to 14.1%. No matrix effects or significant carryover were observed, and mean extraction recovery exceeded 85% [1]. While this method did not explicitly identify difelikefalin-D5 as the internal standard, the use of a deuterated IS is standard practice for achieving this level of precision in plasma assays [2].

Plasma method validation

Method context

LLOQ 3.9 ng/mL; inter-day CV 6.8–11.5%; extraction recovery >85%

Supports bioanalytical validation review for plasma research matrices

Human plasma; deuterated internal standard expected

Evidence Dimension	LC-MS/MS assay performance with deuterated internal standard
Target Compound Data	Linear range 3.9–4000 ng/mL; LLOQ 3.9 ng/mL; LOD 1.9 ng/mL; inter-day precision 6.79-11.5% CV; intraday precision 0.38-14.1% CV; recovery >85% [1]
Comparator Or Baseline	Assays without SIL-IS typically exhibit higher CV (>15-20%) and variable recovery due to matrix effects and ionization suppression [2]
Quantified Difference	CV reduction to ≤14.1% (vs. typical >15-20% without IS); LLOQ of 3.9 ng/mL achieved with SIL-IS correction [1]
Conditions	Human plasma; protein precipitation with acetonitrile; Acquity UPLC HSS T3 column; ESI+ MRM transition m/z 680.7→295.1 [1]

Why This Matters

Procurement of difelikefalin-D5 as the internal standard enables validated LC-MS/MS quantitation of difelikefalin in human plasma with defined LLOQ, precision, and accuracy metrics essential for pharmacokinetic and bioequivalence studies.

• [1] Marahatta A, et al. Development and Validation of an LC-MS/MS Method for Determination of Difelikefalin in Human Plasma. AAPS PharmSci 360; 2022 Oct 17. Poster M1130-09-51. View Source
• [2] WuXi AppTec DMPK Service. LC-MS生物分析中内标的使用考量 [Considerations for internal standard use in LC-MS bioanalysis]. 2025. View Source

Deuterated Difelikefalin-D5: Potential Metabolic Stability Advantage via Deuterium Kinetic Isotope Effect

Deuteration of pharmaceutical compounds can produce a kinetic isotope effect (KIE) that reduces the rate of cytochrome P450-mediated oxidative metabolism, potentially improving metabolic stability and altering pharmacokinetic profiles. Studies have demonstrated that deuterated analogs can exhibit decreased biotransformation rates compared to their non-deuterated counterparts, with the magnitude of KIE dependent on the specific metabolic pathway involved [1]. Deutetrabenazine (Austedo®), the first FDA-approved deuterated drug, established the clinical precedent that deuteration can improve dosing regimens and reduce side effect profiles . While direct KIE data for difelikefalin-D5 specifically has not been published, the deuterium labeling at five positions provides the structural basis for potential metabolic advantages in pharmacokinetic investigations.

Deuterium kinetic isotope effect

Class-level inference

Class-level KIE may reduce oxidative metabolism rates

Context-dependent; compound-specific data to verify

Difelikefalin-D5 KIE not yet published; five deuteration sites provide structural basis

Evidence Dimension	Potential metabolic stability via deuterium kinetic isotope effect (KIE)
Target Compound Data	Difelikefalin-D5: Five deuterium substitutions; structural basis for KIE in oxidative metabolism pathways
Comparator Or Baseline	Unlabeled difelikefalin: No deuterium; no KIE-mediated metabolic protection
Quantified Difference	Class-level KIE can reduce metabolic clearance by 2- to 10-fold depending on the specific enzymatic pathway; compound-specific data for difelikefalin-D5 not yet published
Conditions	Class-level inference based on established deuterium KIE principles; requires CYP phenotyping for compound-specific validation

Why This Matters

Difelikefalin-D5 provides a tool for investigating deuterium isotope effects on difelikefalin metabolism in preclinical studies, which may inform the development of deuterated drug candidates with improved pharmacokinetic properties.

• [1] Murphy RB, et al. A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules as applied to an imaging agent. Anal Chim Acta. 2019;1064:65-70. PMID: 30982519. View Source

Recommended Applications for Difelikefalin-D5 Procurement Based on Quantified Differentiation

LC-MS/MS Quantitation of Difelikefalin in Human Plasma for Pharmacokinetic and Bioequivalence Studies

Difelikefalin-D5 is the optimal internal standard for validated LC-MS/MS bioanalytical methods requiring quantification of difelikefalin in human plasma. The method validated by Marahatta et al. (2022) demonstrates a linear range of 3.9–4000 ng/mL with LLOQ of 3.9 ng/mL, inter-day precision of 6.79–11.5% CV, and intraday precision of 0.38–14.1% CV [1]. Procurement of difelikefalin-D5 with documented ≥98% chemical purity and 98% 2H isotopic enrichment ensures reliable internal standard performance, compensating for matrix effects, extraction variability, and ionization fluctuations that compromise accuracy in unlabeled analog-based assays [2].

Investigation of KOR-Specific Anti-Inflammatory Mechanisms in Renal Injury and Systemic Inflammation Models

In rat renal ischemia-reperfusion injury models, difelikefalin (parent compound) demonstrated superior anti-inflammatory efficacy compared to nalfurafine, suppressing 13 of 13 elevated pro-inflammatory cytokines (TNF-α, IL-6, IL-1α, etc.) at 0.1 mg/kg, whereas nalfurafine inhibited only MIP-3α [1]. Difelikefalin-D5 enables accurate tissue and plasma drug level quantitation via LC-MS/MS, allowing researchers to establish pharmacokinetic-pharmacodynamic (PK-PD) relationships correlating drug exposure with anti-inflammatory and renoprotective outcomes. This application is particularly relevant for studies of CKD-associated systemic inflammation and acute kidney injury where precise drug quantification is required [1].

Deuterium Kinetic Isotope Effect (KIE) and Metabolic Stability Studies in Drug Discovery

Difelikefalin-D5, with five deuterium substitutions, provides a research tool for investigating deuterium isotope effects on difelikefalin metabolism. The kinetic isotope effect can reduce CYP-mediated oxidative metabolism rates, as established in class-level deuterium pharmacology studies [1]. Researchers can use difelikefalin-D5 to assess metabolic stability improvements, identify specific CYP isoforms affected by deuteration, and evaluate whether deuterium substitution alters clearance pathways—data directly applicable to the design of next-generation deuterated KOR agonists with improved pharmacokinetic profiles .

Reference Standard for KOR Selectivity Profiling in GPCR Pharmacology

Difelikefalin exhibits exceptional KOR selectivity, with an EC50 of 0.16 nM at human KOR versus >1 μM at MOR, representing >6,250-fold selectivity [1]. This makes difelikefalin the preferred reference standard for experiments requiring minimal μ-opioid receptor cross-reactivity, which can confound interpretation in pruritus and pain signaling studies. Difelikefalin-D5 may serve as an analytical reference for verifying difelikefalin identity and purity in receptor binding and functional assays, ensuring experimental reproducibility across studies involving this high-selectivity KOR agonist [1].

Application

Selection Property

Validation Focus

Difelikefalin bioanalysis in plasma research matrices

Deuterated internal standard for LC-MS/MS

Method accuracy, precision, matrix-effect correction

KOR-mediated anti-inflammatory pathway studies

KOR agonist with reported anti-inflammatory model endpoints

Cytokine suppression model-response correlation

Deuterium isotope effect metabolic stability research

Five deuterium substitution positions

Metabolic stability and CYP phenotyping assays

KOR selectivity pharmacological reference

High KOR over MOR selectivity ratio

Receptor binding and functional assay reproducibility

• [1] Marahatta A, et al. Development and Validation of an LC-MS/MS Method for Determination of Difelikefalin in Human Plasma. AAPS PharmSci 360; 2022 Oct 17. Poster M1130-09-51. View Source
• [2] eBioTrade. κ阿片受体激动剂Difelikefalin在大鼠肾缺血再灌注损伤模型中的抗炎及肾脏保护作用研究. BMC Nephrology; 2025 Jul 2. View Source
• [3] Suzuki Y, et al. Effectiveness of switching from nalfurafine to difelikefalin in patients with hemodialysis-associated pruritus. Renal Replacement Therapy. 2025;11:58. View Source
• [4] Murphy RB, et al. A rapid MS/MS method to assess the deuterium kinetic isotope effect. Anal Chim Acta. 2019;1064:65-70. PMID: 30982519. View Source